Cas no 1149-56-0 (1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene)

1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene structure
1149-56-0 structure
Product Name:1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene
CAS No:1149-56-0
MF:C15H11F3
MW:248.243054628372
CID:1205090
PubChem ID:11806997
Update Time:2025-04-20

1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-[(E)-2-Phenylvinyl]-4-(trifluoromethyl)benzene
    • LogP
    • 1-(2-PHENYLVINYL)-4-(TRIFLUOROMETHYL)BENZENE
    • 1-[(E)-2-phenylethenyl]-4-(trifluoromethyl)benzene
    • 1149-56-0
    • SCHEMBL521925
    • 4-trifluoromethylstilbene
    • PTMWTBRUBHYQBO-VOTSOKGWSA-N
    • 1-[(e)-2-phenylvinyl]-4-(trifluoromethyl)benzene
    • Inchi: 1S/C15H11F3/c16-15(17,18)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H/b7-6+
    • InChI Key: PTMWTBRUBHYQBO-VOTSOKGWSA-N
    • SMILES: FC(C1C=CC(/C=C/C2C=CC=CC=2)=CC=1)(F)F

Computed Properties

  • Exact Mass: 248.08133
  • Monoisotopic Mass: 248.08128484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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